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Compound of Interest

Compound Name: JYL-273

Cat. No.: B3050825 Get Quote

Application Notes and Protocols for JYL-273
For Researchers, Scientists, and Drug Development Professionals

Introduction
JYL-273 is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1), a non-

selective cation channel predominantly expressed in sensory neurons.[1][2][3] TRPV1 channels

are crucial molecular integrators of noxious stimuli, including heat, protons (low pH), and

various endogenous and exogenous chemical ligands.[1][2][3][4] Activation of TRPV1 by an

agonist like JYL-273 leads to an influx of cations, primarily Ca2+ and Na+, resulting in

depolarization of the neuron and the generation of an action potential.[4] This signaling

cascade is implicated in pain perception, neurogenic inflammation, and temperature regulation.

The potency of JYL-273, with a reported half-maximal inhibitory concentration (IC50) of 361 nM

in Chinese Hamster Ovary (CHO) cells expressing TRPV1, makes it a valuable tool for

studying the function and therapeutic potential of the TRPV1 channel.[5]

Data Presentation
Quantitative data for the preparation of JYL-273 stock solutions are summarized in the table

below.
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Parameter Value Source

Compound Name JYL-273 N/A

CAS Number 1391826-17-7 N/A

Molecular Formula C₂₈H₄₀N₂O₄S N/A

Molecular Weight 500.69 g/mol N/A

IC₅₀ 361 nM (in CHO-TRPV1 cells) [5]

Recommended Solvent Dimethyl sulfoxide (DMSO) N/A

Recommended Stock

Concentration
10 mM N/A

Storage of Solid Compound -20°C (long-term) N/A

Storage of Stock Solution
-20°C (short-term) or -80°C

(long-term, up to 6 months)
N/A

Final DMSO Concentration in

Assay
< 0.5% N/A

Experimental Protocols
Protocol for Preparing a 10 mM JYL-273 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of JYL-273 in DMSO.

Materials:

JYL-273 (solid powder)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses, when handling JYL-273 and DMSO.

Weighing JYL-273:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 5.01 mg of JYL-273 powder into the microcentrifuge tube.

(Calculation: 10 mmol/L * 0.001 L * 500.69 g/mol = 0.00501 g = 5.01 mg).

Dissolving in DMSO:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the JYL-273 powder.

Cap the tube securely.

Vortex the tube thoroughly for 1-2 minutes until the solid is completely dissolved. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller,

single-use volumes (e.g., 10 µL or 20 µL) in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name (JYL-273), concentration (10 mM),

solvent (DMSO), and date of preparation.

For short-term storage (days to weeks), store the aliquots at -20°C.

For long-term storage (up to 6 months), store the aliquots at -80°C.

Protocol for Preparing Working Solutions for Cell-Based
Assays
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This protocol describes the serial dilution of the 10 mM JYL-273 stock solution to prepare

working solutions for treating cells in culture. It is crucial to maintain the final DMSO

concentration in the cell culture medium below 0.5% to prevent cytotoxicity.

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM JYL-273 stock solution on ice.

Intermediate Dilution (e.g., to 1 mM):

In a sterile tube, add 90 µL of sterile cell culture medium.

Add 10 µL of the 10 mM JYL-273 stock solution to the medium.

Mix well by gentle pipetting. This results in a 1 mM intermediate stock with 10% DMSO.

Final Working Solutions (Serial Dilution):

Prepare a series of dilutions from the intermediate stock or directly from the main stock in

cell culture medium to achieve the desired final concentrations for your experiment.

Example for a final concentration of 1 µM:

To prepare 1 mL of 1 µM working solution, add 1 µL of the 1 mM intermediate stock to

999 µL of cell culture medium. The final DMSO concentration will be 0.01%.

Alternatively, to prepare 1 mL of 1 µM working solution directly from the 10 mM stock,

add 0.1 µL of the 10 mM stock to 999.9 µL of cell culture medium. The final DMSO

concentration will be 0.01%.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of JYL-273 used in the experiment.

Cell Treatment: Add the prepared working solutions to your cell cultures and proceed with

your experimental assay.
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Stock Solution Preparation

Working Solution Preparation

Weigh 5.01 mg JYL-273 Dissolve in 1 mL DMSO
 

Vortex to dissolve
 

Aliquot into single-use tubes
 

Store at -20°C or -80°C
 

Thaw 10 mM stock Prepare intermediate dilutions
 

Perform serial dilutions in media
 

Treat cells
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Caption: Experimental workflow for preparing JYL-273 stock and working solutions.
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Caption: Simplified signaling pathway of TRPV1 activation by JYL-273.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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